Cas no 17976-80-6 (Heptanenitrile,7-hydroxy-)

Heptanenitrile,7-hydroxy- structure
Heptanenitrile,7-hydroxy- structure
Product Name:Heptanenitrile,7-hydroxy-
CAS No:17976-80-6
MF:C7H13NO
MW:127.184221982956
CID:183378
PubChem ID:87385
Update Time:2025-04-19

Heptanenitrile,7-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Heptanenitrile,7-hydroxy-
    • 7-hydroxyheptane-1-nitrile
    • 7-Hydroxyheptanenitrile
    • Nsc 87872
    • Einecs 241-896-5
    • 6-Cyano-1-hexanol
    • Omega-cyano-1-hexanol
    • Heptanenitrile, 7-hydroxy-
    • UNII-UJ99D58FBB
    • XAZAHJGDOHGFBV-UHFFFAOYSA-N
    • NSC87872
    • .omega.-Cyano-1-hexanol
    • 17976-80-6
    • SCHEMBL1996340
    • NS00006073
    • EC 241-896-5
    • DTXSID6066288
    • UJ99D58FBB
    • NSC-87872
    • Inchi: 1S/C7H13NO/c8-6-4-2-1-3-5-7-9/h9H,1-5,7H2
    • InChI Key: XAZAHJGDOHGFBV-UHFFFAOYSA-N
    • SMILES: OCCCCCCC#N

Computed Properties

  • Exact Mass: 127.09979
  • Monoisotopic Mass: 127.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 92.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • Density: 0.942
  • Boiling Point: 256.7°Cat760mmHg
  • Flash Point: 109°C
  • Refractive Index: 1.445
  • PSA: 44.02
  • LogP: 1.45278
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